Cas no 1424634-19-4 ((E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide)

(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide is a synthetic organic compound featuring a benzothiophene core linked to a cyanoacrylamide moiety via a conjugated double bond. Its structure incorporates a morpholine-substituted phenyl group, enhancing solubility and potential bioactivity. This compound is of interest in medicinal chemistry due to its ability to act as a Michael acceptor, making it a candidate for covalent inhibition of target proteins. The benzothiophene scaffold contributes to its stability and π-π stacking interactions, while the cyano group increases electrophilicity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery, particularly in kinase or protease inhibition research.

(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide structure

1424634-19-4 structure

Product Name:(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide

CAS No:1424634-19-4

MF:C₂₂H₁₉N₃O₂S

MW:389.470163583755

CID:5819094

PubChem ID:75365174

Update Time:2025-06-09

(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 3-(1-benzothiophen-3-yl)-2-cyano-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide
- EN300-26604011
- (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide
- Z217116244
- 1424634-19-4
- Inchi： 1S/C22H19N3O2S/c23-14-16(13-17-15-28-21-4-2-1-3-20(17)21)22(26)24-18-5-7-19(8-6-18)25-9-11-27-12-10-25/h1-8,13,15H,9-12H2,(H,24,26)/b16-13+
- InChI Key： NEDUIWHQVWDTFH-DTQAZKPQSA-N
- SMILES： S1C=C(/C=C(\C#N)/C(NC2C=CC(=CC=2)N2CCOCC2)=O)C2C=CC=CC1=2

Computed Properties

Exact Mass: 389.11979803g/mol
Monoisotopic Mass: 389.11979803g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 629
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 93.6Å²

(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26604011-0.05g	3-(1-benzothiophen-3-yl)-2-cyano-N-[4-(morpholin-4-yl)phenyl]prop-2-enamide	1424634-19-4	95.0%	0.05g	$246.0	2025-03-20

(E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide Related Literature

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Additional information on (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide

Comprehensive Overview of (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide (CAS No. 1424634-19-4)

The compound (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide, identified by its CAS No. 1424634-19-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique structural framework combining a benzothiophene core, a cyano group, and a morpholine-substituted phenyl ring, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies. The (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide has been explored for its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies. Its cyanoacrylamide moiety is a critical pharmacophore, enabling covalent binding to cysteine residues in target proteins, a mechanism leveraged by several FDA-approved drugs.

The synthesis of CAS No. 1424634-19-4 involves multi-step organic reactions, including Knoevenagel condensation and palladium-catalyzed cross-coupling, to achieve high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its physicochemical properties. The compound's stability under physiological conditions and its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile are critical factors under investigation to assess its druggability.

Beyond oncology, (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide has shown promise in inflammatory and neurodegenerative diseases. Its morpholine ring enhances solubility and bioavailability, addressing a common challenge in drug development. Computational modeling and structure-activity relationship (SAR) studies have further optimized its scaffold for improved potency and selectivity.

As the pharmaceutical industry shifts toward personalized medicine, compounds like CAS No. 1424634-19-4 are at the forefront of innovation. Its versatility and mechanistic novelty align with trending topics such as precision oncology and covalent inhibitors, frequently searched terms in scientific databases. Collaborative efforts between academia and biotech firms aim to advance this molecule into preclinical trials, highlighting its translational potential.

In summary, (E)-3-(1-Benzothiophen-3-yl)-2-cyano-N-(4-morpholin-4-ylphenyl)prop-2-enamide represents a compelling case study in modern drug design. Its intricate chemistry, therapeutic relevance, and alignment with cutting-edge research trends make it a subject of enduring interest for scientists and clinicians alike.